Cas no 53458-28-9 (9H-Purin-6-amine,9-(5-S-methyl-5-thio-b-D-arabinofuranosyl)- (9CI))

• Product Name: 9H-Purin-6-amine,9-(5-S-methyl-5-thio-b-D-arabinofuranosyl)- (9CI)
• CAS No: 53458-28-9
• MF: C₁₁H₁₅N₅O₃S
• MW: 297.333500146866
• CID: 369533
• PubChem ID: 99302
• Update Time: 2025-04-19

9H-Purin-6-amine,9-(5-S-methyl-5-thio-b-D-arabinofuranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(5-S-methyl-5-thio-b-D-arabinofuranosyl)- (9CI)
• 9H-Purin-6-amine, 9-(5-S-methyl-5-thio-beta-D-arabinofuranosyl)-
• 2-(6-aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
• NSC 208835
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-5-(methylsulfanylmethyl)oxolane-3,4-diol
• 9-(5'Deoxy-5'-(methylthio)-beta-D-xylofuranosyl)adenine
• 53458-28-9
• 9-Dmxa
• 9-(5'-Deoxy-5'-(methylthio)-xylofuranosyl)adenine

• Inchi： 1S/C11H15N5O3S/c1-20-2-5-7(17)8(18)11(19-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8+,11-/m1/s1
• InChI Key： WUUGFSXJNOTRMR-ICQCTTRCSA-N
• SMILES： S(C)C[C@@H]1[C@H]([C@@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 297.08956053g/mol
• Monoisotopic Mass: 297.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 145Ų